Cas no 2228524-48-7 (tert-butyl N-methyl-N-2-(6-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate)

Tert-butyl N-methyl-N-2-(6-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate is a specialized organic compound used as an intermediate in pharmaceutical synthesis and fine chemical applications. Its structure features a tert-butyl carbamate group and a 6-methylpyridin-3-yl moiety, making it valuable for constructing complex molecules with tailored reactivity. The compound’s stability under standard conditions and well-defined reactivity profile enhance its utility in multi-step synthetic routes. Its pyridine and carbonyl functionalities offer versatile sites for further derivatization, facilitating the development of bioactive molecules. This intermediate is particularly useful in medicinal chemistry for the preparation of targeted pharmacophores, ensuring high purity and consistent performance in research and industrial settings.
tert-butyl N-methyl-N-2-(6-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate structure
2228524-48-7 structure
Product Name:tert-butyl N-methyl-N-2-(6-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate
CAS No:2228524-48-7
MF:C15H22N2O3
MW:278.346784114838
CID:6389988
PubChem ID:165969279
Update Time:2025-10-29

tert-butyl N-methyl-N-2-(6-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-methyl-N-2-(6-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate
    • 2228524-48-7
    • EN300-1902883
    • tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
    • Inchi: 1S/C15H22N2O3/c1-11-7-8-12(9-16-11)15(5,10-18)17(6)13(19)20-14(2,3)4/h7-10H,1-6H3
    • InChI Key: KSVQHEZWYFDMRN-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C=O)(C)C1C=NC(C)=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 278.16304257g/mol
  • Monoisotopic Mass: 278.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59.5Ų

tert-butyl N-methyl-N-2-(6-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1902883-0.05g
tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
2228524-48-7
0.05g
$1261.0 2023-09-18
Enamine
EN300-1902883-0.1g
tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
2228524-48-7
0.1g
$1320.0 2023-09-18
Enamine
EN300-1902883-0.25g
tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
2228524-48-7
0.25g
$1381.0 2023-09-18
Enamine
EN300-1902883-0.5g
tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
2228524-48-7
0.5g
$1440.0 2023-09-18
Enamine
EN300-1902883-1.0g
tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
2228524-48-7
1g
$1500.0 2023-05-23
Enamine
EN300-1902883-2.5g
tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
2228524-48-7
2.5g
$2940.0 2023-09-18
Enamine
EN300-1902883-5.0g
tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
2228524-48-7
5g
$4349.0 2023-05-23
Enamine
EN300-1902883-10.0g
tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
2228524-48-7
10g
$6450.0 2023-05-23
Enamine
EN300-1902883-1g
tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
2228524-48-7
1g
$1500.0 2023-09-18
Enamine
EN300-1902883-5g
tert-butyl N-methyl-N-[2-(6-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
2228524-48-7
5g
$4349.0 2023-09-18

Additional information on tert-butyl N-methyl-N-2-(6-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228524-48-7 and Product Name: *tert-butyl N-methyl-N-2-(6-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate*

Compound with the CAS number 2228524-48-7 and the product name tert-butyl N-methyl-N-2-(6-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups in its molecular framework positions it as a promising candidate for further exploration in various therapeutic areas.

The structure of this compound features a tert-butyl group, which contributes to its stability and reactivity, alongside a N-methyl moiety that enhances its binding affinity to biological targets. The presence of a 1-oxopropan-2-yl group introduces an oxygenated side chain, which is known to play a crucial role in modulating the pharmacokinetic properties of molecules. Additionally, the compound incorporates a pyridine ring substituted with a 6-methylpyridin-3-yl group, a feature that has been increasingly recognized for its importance in enhancing the bioavailability and metabolic stability of pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures, such as pyridine derivatives, due to their demonstrated efficacy in modulating biological pathways. The 6-methylpyridin-3-yl substituent in this compound is particularly noteworthy, as it has been shown to improve the solubility and cell permeability of drug candidates. This characteristic makes it an attractive scaffold for designing molecules that can effectively interact with intracellular targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the N-methyl group and the subsequent formation of the carbamate linkage are critical steps that require careful optimization. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and organometallic transformations, have been employed to construct the complex core of the molecule. These techniques not only enhance the efficiency of the synthesis but also allow for greater flexibility in modifying the molecular structure for targeted applications.

The pharmacological potential of this compound has been explored through both computational modeling and experimental studies. Computational approaches have been utilized to predict its binding affinity to various biological targets, while experimental assays have provided insights into its interaction with enzymes and receptors. Preliminary findings suggest that this compound exhibits promising activity against several key targets relevant to therapeutic intervention. For instance, its ability to interact with specific enzymes involved in inflammatory pathways has been highlighted in early-stage studies.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, integrating expertise from chemistry, biology, and pharmacology. The compound under discussion exemplifies this collaborative effort, as it represents a synthesis of structural chemistry with biological function. The incorporation of advanced computational tools has enabled researchers to design and optimize molecules with high precision, reducing the time and resources required for traditional trial-and-error methods.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for academic research. Its unique structure provides insights into the design principles governing molecular recognition and drug-receptor interactions. By studying its behavior in various biochemical assays, researchers can gain a deeper understanding of how structural modifications influence biological activity. This knowledge can then be applied to develop new generations of more effective pharmaceuticals.

The future prospects for this compound are promising, with ongoing research aimed at further elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients. As computational chemistry continues to advance, it is expected that more compounds like this one will be identified through high-throughput virtual screening programs.

The impact of such discoveries extends beyond individual drug candidates; they contribute to our fundamental understanding of disease mechanisms and provide new avenues for therapeutic intervention. The development of innovative compounds like the one described here underscores the importance of investing in research and development within the chemical and pharmaceutical sciences. By fostering innovation at all stages—from basic discovery to clinical application—society can look forward to more effective treatments for a wide range of health conditions.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD